3-Amino-1-[(1,2,3-thiadiazol-4-yl)methyl]-1,4-dihydropyridin-4-one

• Molecular Formula: C8H8N4OS
• Molecular Weight: 208.24 g/mol
• IUPAC Name: 3-amino-1-(thiadiazol-4-ylmethyl)pyridin-4-one
• InChI: InChI=1S/C8H8N4OS/c9-7-4-12(2-1-8(7)13)3-6-5-14-11-10-6/h1-2,4-5H,3,9H2
• InChI Key: IDKSHWFVWFRRRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C(C1=O)N)CC2=CSN=N2

Description

This compound belongs to the 1,4-dihydropyridin-4-one family, characterized by a pyridinone core substituted with an amino group at position 3 and a heterocyclic moiety at position 1.

Preparation Methods

Thiadiazole Ring Formation

• Cyclization of Thiosemicarbazides : Reacting thiosemicarbazides with α-haloketones or aldehydes under acidic conditions generates 1,2,3-thiadiazoles. For example, hydrazinecarbothioamides treated with H₂SO₄ or HCl yield thiadiazoles via intramolecular cyclization.
• Microwave-Assisted Synthesis : Microwave irradiation improves reaction efficiency and yield for thiadiazole derivatives, as demonstrated in analogous 1,3,4-thiadiazole syntheses.

Dihydropyridinone Core Synthesis

• Hantzsch Dihydropyridine Synthesis : Condensation of β-ketoesters with ammonia and aldehydes forms 1,4-dihydropyridinones. Modifications include using morpholino(pyridin-4-yl)methyl groups for functionalization.

Key Coupling Strategies

Linking the thiadiazole and dihydropyridinone moieties requires selective alkylation or Mannich reactions:

Mannich Reaction

• Intermediate Formation : Reacting 4-aminodihydropyridinone with formaldehyde and morpholine generates a Mannich base, which can be further functionalized. For example, compound 2 in was synthesized via a Mannich reaction involving isatin, morpholine, and isonicotinaldehyde.
• Thiadiazole Incorporation : Substituting the morpholine group with a 1,2,3-thiadiazol-4-ylmethyl moiety via nucleophilic substitution or reductive amination could yield the target compound.

Alkylation Reactions

• Treating 3-amino-1,4-dihydropyridin-4-one with 4-(bromomethyl)-1,2,3-thiadiazole in the presence of a base (e.g., K₂CO₃) facilitates N-alkylation.

Optimization and Purification

• Solvent Systems : Polar aprotic solvents (DMF, DMSO) enhance reaction homogeneity for heterocyclic couplings.
• Chromatography : Silica gel chromatography or recrystallization from ethanol/water mixtures isolates the pure product.

Analytical Validation

Parameter	Method	Reference
Purity	HPLC (C18 column, MeOH:H₂O = 70:30)
Structural Confirmation	¹H/¹³C NMR, IR, HRMS
Yield Optimization	Microwave irradiation (300–500 W)

Challenges and Alternatives

• Regioselectivity : Competing reactions during thiadiazole formation may require directing groups (e.g., nitro or amino substituents) to control ring substitution.
• Green Chemistry Approaches : Solvent-free conditions or ionic liquid media could reduce environmental impact, as seen in triazolethione syntheses.

Chemical Reactions Analysis

Types of Reactions: 3-Amino-1-[(1,2,3-thiadiazol-4-yl)methyl]-1,4-dihydropyridin-4-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions . These reactions are facilitated by the presence of functional groups such as the amino group, the thiadiazole ring, and the dihydropyridinone moiety .

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines and thiols . The reactions are typically carried out in solvents such as ethanol, methanol, or acetonitrile, under mild to moderate temperature conditions .

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield corresponding oxides, while substitution reactions with nucleophiles may result in the formation of substituted derivatives .

Scientific Research Applications

In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology, it has shown promising antimicrobial and antifungal activities . In medicine, it is being investigated for its potential as an anticancer agent . Additionally, it has applications in the agricultural industry as a potential pesticide .

Mechanism of Action

The mechanism of action of 3-Amino-1-[(1,2,3-thiadiazol-4-yl)methyl]-1,4-dihydropyridin-4-one involves its interaction with specific molecular targets and pathways . For instance, its antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes . Its anticancer activity is believed to involve the induction of apoptosis and inhibition of cell proliferation through the modulation of signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key parameters of 3-Amino-1-[(1,2,3-thiadiazol-4-yl)methyl]-1,4-dihydropyridin-4-one and its analogs:

Compound Name (Substituent)	Molecular Formula	Molecular Weight	CAS Number	Notable Features
3-Amino-1-[(1,2,3-thiadiazol-4-yl)methyl]-1,4-dihydropyridin-4-one	C₈H₇N₃OS	209.23*	Not provided	Contains 1,2,3-thiadiazole (S, N-rich ring)
3-Amino-1-[(benzyloxy)methyl]-1,4-dihydropyridin-4-one	C₁₃H₁₄N₂O₂	230.26	1877758-49-0	Benzyloxy group (bulky, lipophilic)
3-Amino-1-(1,3-thiazol-2-ylmethyl)-1,4-dihydropyridin-4-one	C₉H₉N₃OS	207.25	1556927-65-1	Thiazole ring (S and N in 1,3-positions)
3-Amino-1-(thiophen-2-ylmethyl)-1,4-dihydropyridin-4-one	C₁₀H₁₀N₂OS	206.26	1558445-98-9	Thiophene ring (S-only heterocycle)
3-Amino-1-(1,3-thiazol-5-ylmethyl)-1,4-dihydropyridin-4-one	C₉H₉N₃OS	207.25	1566395-31-0	Thiazole isomer (N at 5-position)

*Calculated based on molecular formula.

Key Observations:

Molecular Weight and Complexity :

• The benzyloxy-substituted derivative (230.26 g/mol) has the highest molecular weight due to the aromatic benzyl group, which may enhance lipophilicity but reduce aqueous solubility .
• Thiadiazole- and thiazole-containing analogs (207.25–209.23 g/mol) are lighter, with sulfur and nitrogen atoms contributing to polar interactions.

Thiazole vs. Thiophene: Thiazole (N and S) offers greater polarity than thiophene (S-only), influencing solubility and biological target interactions . Regioisomerism: The position of nitrogen in thiazole (e.g., 2- vs. 5-position) may alter electronic distribution and steric accessibility .

Biological Activity

The compound 3-Amino-1-[(1,2,3-thiadiazol-4-yl)methyl]-1,4-dihydropyridin-4-one is a derivative of the 1,3,4-thiadiazole and dihydropyridine classes, which are known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its potential as an anticancer agent, anticonvulsant, and antimicrobial agent, supported by recent research findings and case studies.

Anticancer Activity

Recent studies have highlighted the potential of thiadiazole derivatives as anticancer agents. The compound has been evaluated for its cytotoxic properties against several cancer cell lines.

Cell Line	IC50 (μM)	Reference
Human leukemia HL-60	19.5	Chhajed et al., 2014
Human ovarian SK-OV-3	19.5	Almasirad et al., 2016
Human acute T lymphoblastic MOLT-4	20.0	Almasirad et al., 2016

These results indicate that the compound exhibits significant cytotoxicity against various cancer cell lines, suggesting its potential as a therapeutic agent in oncology.

Anticonvulsant Activity

The anticonvulsant properties of thiadiazole derivatives have been extensively studied. The compound has shown effectiveness in various in vivo models for epilepsy.

Model	Dose (mg/kg)	Protection (%)	Reference
MES (Maximal Electric Shock)	30	64.28	Sarafroz et al., 2019
PTZ (Pentylenetetrazol)	30	60.00	Sahoo et al., 2019

These findings underscore the compound's potential as an anticonvulsant agent with promising efficacy and safety profiles.

Antimicrobial Activity

The antimicrobial properties of thiadiazole derivatives have been well-documented. The compound exhibits significant antibacterial and antifungal activities against various pathogens.

Microorganism	Minimum Inhibitory Concentration (MIC) μg/mL	Activity Level	Reference
Staphylococcus aureus	32.6	Moderate	Dogan et al., 2002
Escherichia coli	35.0	Moderate	Dogan et al., 2002
Aspergillus niger	47.5	Significant	Dogan et al., 2002

These results indicate that the compound possesses broad-spectrum antimicrobial activity, making it a candidate for further development in infectious disease treatments.

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activities of thiadiazole derivatives. For instance:

• Cytotoxicity Studies : A study published in Frontiers in Chemistry demonstrated that various thiadiazole derivatives exhibited potent cytotoxic effects on cancer cells through mechanisms involving apoptosis and cell cycle arrest .
• Anticonvulsant Mechanisms : Research indicated that the anticonvulsant effects of thiadiazole derivatives may be attributed to their ability to modulate GABAergic neurotransmission and inhibit voltage-gated sodium channels .
• Antimicrobial Efficacy : A review highlighted that many thiadiazole derivatives showed higher antimicrobial activity compared to standard antibiotics, suggesting their potential as lead compounds in drug development .

Q & A

Basic: What synthetic methodologies are commonly employed to prepare 3-Amino-1-[(1,2,3-thiadiazol-4-yl)methyl]-1,4-dihydropyridin-4-one?

Answer:
The synthesis typically involves multi-step heterocyclic chemistry. A plausible route includes:

Cyclocondensation : Reacting a substituted pyridinone precursor with a thiadiazole-containing aldehyde or ketone under acidic or basic conditions. For example, Vilsmeier–Haack reactions (using POCl₃/DMF) are effective for introducing formyl groups to heterocycles, as seen in analogous pyrazole syntheses .

Functionalization : Introducing the thiadiazole moiety via nucleophilic substitution or cross-coupling reactions. The thiadiazol-4-ylmethyl group can be attached using alkylation reagents like (1,2,3-thiadiazol-4-yl)methyl chloride .

Amination : The 3-amino group is introduced via nitration followed by reduction or direct substitution using ammonia/amine sources under controlled pH .
Key Characterization : Confirm regiochemistry via NMR (¹H/¹³C) and HRMS. X-ray crystallography is recommended to resolve ambiguities in substitution patterns .

Advanced: How can crystallographic data inconsistencies be resolved during structural determination of this compound?

Answer:
Challenges like twinning, disorder, or weak diffraction can arise due to the compound’s flexible dihydropyridinone ring and thiadiazole substituent. Mitigation strategies include:

• Data Collection : Use high-resolution synchrotron radiation to improve signal-to-noise ratios.
• Refinement Tools : Employ SHELXL for small-molecule refinement, leveraging its robust handling of anisotropic displacement parameters and constraints for disordered regions .
• Validation : Cross-validate with WinGX/ORTEP for geometric analysis (bond lengths, angles) and packing diagrams to ensure chemical plausibility .
  Example : For thiadiazole-related disorder, apply "PART" instructions in SHELXL to model partial occupancy or split positions .

Basic: Which spectroscopic techniques are optimal for characterizing this compound?

Answer:

• NMR Spectroscopy : ¹H/¹³C NMR confirms proton environments and carbon types. The thiadiazole ring’s deshielded protons appear as distinct singlets (δ 8.5–9.5 ppm), while the dihydropyridinone NH₂ resonates near δ 5.0–6.0 ppm .
• Mass Spectrometry (HRMS) : ESI-HRMS verifies molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns specific to the thiadiazole moiety.
• IR Spectroscopy : Detect carbonyl (C=O, ~1650–1700 cm⁻¹) and amine (N–H, ~3300 cm⁻¹) stretches.
• X-ray Diffraction : Resolves stereochemistry and confirms the 1,4-dihydropyridinone conformation .

Advanced: What strategies address low yields in the cyclization step during synthesis?

Answer:
Low yields often stem from competing side reactions (e.g., dimerization) or poor solubility. Solutions include:

• Optimized Reaction Conditions : Use microwave-assisted synthesis to enhance reaction rates and selectivity. For example, microwave irradiation at 120°C for 15 minutes improved cyclization yields in analogous heterocycles .
• Catalysis : Employ Lewis acids (e.g., ZnCl₂) or organocatalysts to stabilize transition states.
• Solvent Screening : Polar aprotic solvents (DMF, DMSO) enhance solubility, while additives like molecular sieves remove byproducts (e.g., H₂O) .
• In Situ Monitoring : Use LC-MS or TLC to track reaction progress and terminate at optimal conversion .

Advanced: How can computational modeling predict the compound’s reactivity or biological interactions?

Answer:

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict sites for electrophilic/nucleophilic attacks. The thiadiazole ring’s electron-deficient nature makes it prone to nucleophilic substitution .
• Molecular Docking : Simulate interactions with biological targets (e.g., enzymes). The dihydropyridinone scaffold may mimic NADH/NAD⁺ cofactors, suggesting potential kinase or oxidoreductase inhibition .
• MD Simulations : Assess stability in solvated environments, particularly for the flexible dihydropyridinone ring .
  Validation : Correlate computational results with experimental kinetics (e.g., IC₅₀ assays) and crystallographic data .

Basic: What purification techniques are effective for isolating this compound?

Answer:

• Column Chromatography : Use silica gel with gradients of ethyl acetate/hexane (polarity adjusted based on TLC Rf).
• Recrystallization : Optimize solvent pairs (e.g., ethanol/water) to exploit solubility differences. The dihydropyridinone ring’s polarity favors polar solvents .
• HPLC : Reverse-phase C18 columns resolve closely related impurities, especially regioisomers of the thiadiazole group .

Advanced: How to analyze conflicting bioactivity data across studies involving this compound?

Answer:
Contradictions may arise from assay conditions (e.g., pH, cell lines) or compound stability. Steps include:

• Control Experiments : Test for decomposition (e.g., hydrolysis of the dihydropyridinone ring) via LC-MS under assay conditions.
• SAR Studies : Systematically modify substituents (e.g., thiadiazole vs. triazole) to isolate pharmacophoric groups. For example, replacing the thiadiazole with a triazole in analogs altered antifungal activity .
• Meta-Analysis : Compare data across studies using standardized metrics (e.g., pIC₅₀) and account for experimental variables .